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Compound of Interest

Compound Name: Butyl acid phosphate

Cat. No.: B225604

An In-depth Technical Guide to Butyl Acid Phosphate for Researchers and Scientists

Introduction

Butyl acid phosphate is a versatile chemical compound widely utilized in various industrial
and research applications. It typically exists as a mixture of mono-n-butyl phosphate and di-n-
butyl phosphate.[1] This guide provides a comprehensive overview of its chemical identity,
molecular structure, properties, synthesis, and analytical methods, tailored for researchers,
scientists, and drug development professionals.

Chemical Identification and Properties

Butyl acid phosphate is primarily a mixture of two key components: mono-n-butyl phosphate
and di-n-butyl phosphate. The CAS Number for the mixture is 12788-93-1.[2][3][4] The
individual components also have unique identifiers.

Data Summary

The following tables summarize the key identifiers and physicochemical properties of butyl
acid phosphate and its main constituents.
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» Mono-n-butyl _ Butyl Acid
Identifier Di-n-butyl phosphate _
phosphate Phosphate (Mixture)
CAS Number 1623-15-0[5] 107-66-4[6] 12788-93-1[3]
Not applicable
Molecular Formula C4H1104P[5][7] C8H1904P[7]

(mixture)

Not applicable

Molecular Weight 154.10 g/mol [5] 210.21 g/mol )
(mixture)
butan-1-ol;phosphoric ~ dibutyl hydrogen Not applicable
IUPAC Name PROsP yIyere PP
acid[2][6] phosphate (mixture)
UN Number 1718[2] 1718 1718[3]
Property Value (Mixture) References

Colorless to pale-amber clear,
Appearance . o [2][8][9]
viscous liquid.

. Insoluble in water; soluble in
Solubility [2][7]1[10]
alcohol and ether.

Density 1.120 - 1.145 g/cm? at 25°C. [1]8]
Flash Point >108.5 °C (227.3 °F).
Boiling Point >145 °C at 1013 hPa.
Hazard Class 8 (Corrosive). [2][5]

Molecular Structure

The primary components of butyl acid phosphate are mono- and di-esters of phosphoric acid
with n-butanol.
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Synthesis Workflow for n-Butyl Acid Phosphate

Reactants Reaction Process

Polyphosphoric Acid Phosphorous Acid

1. Charge Reactor
with n-Butanol

2. Add Phosphorous Acid (1st)

3. Add Polyphosphoric Acid

4. Add P20s (T < 50°C)

5. Add Phosphorous Acid (2nd)

6. React at 40-65°C

7. React at 65-85°C

8. Cool and Filter

Product:
n-Butyl Acid Phosphate
(Mono/Di-ester Mixture)
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GC Analysis Workflow for Di-n-butyl Phosphate (DBP)

Organic Sample
Containing DBP

Derivatization
(with Diazomethane)

GC Injection

Chromatographic Separation
(GC Column)

Detection
(FID, NPD, or FPD)

Data Analysis &
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [butyl acid phosphate CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b225604#butyl-acid-phosphate-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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